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Compound of Interest

Compound Name: 9-Methyl-3-nitro-9H-carbazole
CAS No.: 61166-05-0
Cat. No.: B1616950
Get Quote
. J

Executive Summary & Immediate Action

9-Methyl-3-nitro-9H-carbazole (CAS: 61166-05-0) is a nitro-substituted polycyclic aromatic
hydrocarbon (PAH).[1][2] While often used as a photoactive precursor or intermediate in
organic synthesis, its disposal requires strict adherence to protocols designed for mutagenic
nitro-aromatics.[1]

Core Directive: Do not dispose of via municipal waste or standard aqueous drain systems.[1]
This compound requires High-Temperature Incineration (HTI) to ensure the thermal
decomposition of the stable carbazole ring and the nitro functional group.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in safe disposal.[1] The nitro
group (

) at the 3-position enhances the molecule's electron-accepting capability but also increases its
potential for mutagenicity via DNA intercalation.[1][2]
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Parameter

Data

Operational Implication

CAS Number

61166-05-0

Use for waste manifesting.[1]

[21(31[4]

Molecular Formula

Nitrogen content requires
incinerators with NOXx
scrubbers.[1][2]

Physical State

Solid (Yellow/Orange powder)

High risk of particulate
inhalation; use HEPA-filtered

enclosures.[1][2]

~170-174 °C (Derivative

Stable solid at room temp;

Melting Point does not require cryogenic
dependent)
storage.[1][2]
. Insoluble in water; Soluble in Do not attempt aqueous
Solubility

DCM, DMSO, DMF

neutralization.[1][2]

Key Hazards

Suspected Mutagen, Skin/Eye

Irritant, Aquatic Toxicity

Double-gloving (Nitrile) is
mandatory.[1][2]

Segregation Logic (The "Why")

Effective disposal starts with segregation.[1] Mixing this compound with incompatible waste

streams can lead to uncontrolled reactions or regulatory violations.[1]

e The Nitro Risk: Nitro-aromatics can function as oxidizers in specific conditions or become

unstable if subjected to strong reducing agents (e.g., hydrides, catalytic hydrogenation

catalysts like Pd/C).[1]

e The Carbazole Stability: The aromatic system is highly stable, meaning it persists in the

environment.[1] It is toxic to aquatic life (Category Acute 1/Chronic 1 for many carbazoles).[1]

Incompatibility List:

o Strong Oxidizers: (e.g., Peroxides, Nitric Acid) — Risk of exothermic decomposition.[1]
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e Strong Reducing Agents: (e.g., Lithium Aluminum Hydride) — Risk of generating reactive
amines or heat.[1]

e Strong Bases: Can induce nucleophilic aromatic substitution or ring degradation under
uncontrolled conditions.[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste

Applicable to: Expired shelf stocks, weighing boat residues, spill cleanup solids.[1][2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar.[1]

o Scientist's Note: Amber glass is preferred if the waste will be stored for >1 week, as nitro-
carbazoles can be photosensitive, degrading into more toxic byproducts.[1]

» Labeling: Affix a hazardous waste label with the following constituents:
o "9-Methyl-3-nitro-9H-carbazole"[1][2][5]
o "Toxic"[1]
o "Mutagenic Hazard"[1][4]

» Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag to prevent
external contamination of the container surface.

» Disposal Route: Designate for Lab Pack — Incineration Only.

Scenario B: Disposal of Liquid Waste (Mother Liquors/Solvents)
Applicable to: Reaction mixtures in DCM, DMF, or DMSO.[1][2]

o Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do
not put halogenated solvents like DCM into a non-halogenated drum).
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o Concentration Limit: If the concentration of nitro-carbazole exceeds 5% (wt/wt), segregate
into a separate "High Hazard" stream rather than bulk solvent waste.

o Precipitation Check: Nitro-carbazoles often precipitate out of solution upon standing.[1]
Ensure the waste container is agitated before transfer to prevent sludge buildup that can
clog disposal pumps.[1]

» Disposal Route:Fuel Blending (if low concentration) or Incineration (if high concentration).[1]

Scenario C: Contaminated Sharps & Glassware
Applicable to: TLC plates, pipettes, vials.[1][2]

o Evaporation: Allow volatile solvents (DCM/Acetone) to evaporate in a fume hood.

e Segregation: Place dry, contaminated glass into a Puncture-Proof Sharps Container labeled
"Chemically Contaminated Sharps."

o Crucial: Do not wash this glassware in the sink.[1] The residue is toxic to aquatic life and
difficult to remove from porcelain/steel sinks.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for classifying and routing 9-Methyl-3-nitro-
9H-carbazole waste.
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Waste Generation:

9-Methyl-3-nitro-9H-carbazole

Physical State?

Solid Waste Liquid Waste Contaminated
(Pure/Spill Debris) (Solvent Solution) Glass/Sharps

Halogenated Solvent?

Evaporate Solvent in Hood

Seal in Amber Glass/HDPE
Label: 'Toxic Solid'

Halogenated Waste Stream Non-Halo Waste Stream
(e.g., DCM) (e.g., DMSO, DMF)

Chemically Contaminated
Sharps Bin

Route: Lab Pack
(High Temp Incineration)

Click to download full resolution via product page

Caption: Operational workflow for segregating and routing nitro-carbazole waste streams
based on physical state and solvent carrier.

Emergency Contingencies

Spill Management:

o Evacuate & Ventilate: If powder is airborne, clear the immediate area.[1]
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o PPE: Wear N95 or P100 respirator, double nitrile gloves, and safety goggles.

o Containment: Do not dry sweep (generates dust).[1] Cover the spill with a solvent-dampened
pad (Acetone or Ethanol) or use a HEPA vacuum dedicated to hazardous materials.[1]

» Decontamination: Wipe the surface with a 10% bleach solution (oxidizes the ring system)
followed by a soap/water rinse.[1] Collect all wipes as hazardous solid waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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